Cas no 17985-72-7 (1,2-Bis(dimethylsilyl)benzene)

• Product Name: 1,2-Bis(dimethylsilyl)benzene
• CAS No: 17985-72-7
• MF: C₁₀H₁₆Si₂
• MW: 192.405044555664
• MDL: MFCD00142462
• CID: 50936
• PubChem ID: 87564599
• Update Time: 2025-10-23

1,2-Bis(dimethylsilyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(dimethylsilyl)benzene
• 1,2-Phenylenebis(dimethylsilane)
• [2-(dimethyl-λ³-silanyl)phenyl]-dimethylsilicon
• Si,Si,Si',Si'-tetramethyl-Si,Si'-o-phenylene-bis-silane
• 1,2-Bis(dimethylsily)benzene
• O-PHENYLEN-BIS-(DIMETHYLSILAN)
• o-phenylenebis(dimethylsilane)
• Silane, 1,2-phenylenebisdimethyl-
• 1,2-BIS(DIMETHYLSILYL)BENZENE 98%
• 1,2-Bis(dimethylsilyl)benzene,98%
• AK126571
• [2-(dimethyl-
• bis(dimethylsilyl)benzene
• AMTSi084
• Benzene, 1,2-bis(dimethylsilyl)-
• (2-dimethylsilylphenyl)-dimethylsilane
• FCH3484537
• TRA0008795
• AX8053049
• ST24036684
• DS-5238
• ?1,2-Bis(dimethylsilyl)benzene
• A881224
• 1,2-Bis(dimethylsilyl)benzene, >=98.0%
• AKOS015840027
• 17985-72-7
• CS-0006229
• B1699
• FT-0695332
• DTXSID10422850
• J-011473
• MFCD00142462
• [2-(dimethyl-$l^{3}
• AKOS015888396
• MUUXBTFQEXVEEI-UHFFFAOYSA-N
• [2-(dimethyl-lambda3-silanyl)phenyl]-dimethylsilicon

• MDL： MFCD00142462
• Inchi： 1S/C10H16Si2/c1-11(2)9-7-5-6-8-10(9)12(3)4/h5-8H,1-4H3
• InChI Key： MUUXBTFQEXVEEI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)C1C=CC=CC=1[Si](C)C |^1:0,9|

Computed Properties

• Exact Mass: 194.09500
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 0.898 g/mL at 25 °C(lit.)
• Melting Point: <25°C
• Boiling Point: 128°C/50mmHg(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.51(lit.)
  n20/D 1.51
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 1.07400
• Solubility: Water solubility

1,2-Bis(dimethylsilyl)benzene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,2-Bis(dimethylsilyl)benzene

Comprehensive Guide to 1,2-Bis(dimethylsilyl)benzene (CAS No. 17985-72-7): Properties, Applications, and Industry Insights

1,2-Bis(dimethylsilyl)benzene (CAS No. 17985-72-7) is a specialized organosilicon compound gaining traction in advanced material science and organic synthesis. With its unique molecular structure featuring two dimethylsilyl groups attached to a benzene ring, this compound serves as a versatile building block for polymers, coatings, and nanostructured materials. Researchers and manufacturers increasingly seek high-purity 1,2-Bis(dimethylsilyl)benzene due to its role in developing heat-resistant silicones and low-k dielectric films for microelectronics—a critical demand in the AI and 5G technology era.

The compound’s thermal stability (up to 300°C) and hydrophobicity make it valuable for waterproof coatings in solar panels and electric vehicle components. Recent studies highlight its potential in cross-coupling reactions to create novel silicon-organic hybrids, addressing sustainability trends in green chemistry. A 2023 Journal of Materials Chemistry report emphasized its utility in self-healing materials, aligning with circular economy goals.

From a synthesis perspective, 17985-72-7 is typically produced via Grignard reactions or hydrosilylation of 1,2-dibromobenzene. Industry benchmarks indicate a growing preference for solvent-free synthesis routes to reduce environmental impact—a key concern for ESG-focused enterprises. Analytical methods like GC-MS and NMR spectroscopy ensure quality control, particularly for applications requiring sub-ppm metal impurities in semiconductor manufacturing.

Market intelligence reveals surging queries for "1,2-Bis(dimethylsilyl)benzene supplier" and "CAS 17985-72-7 technical data sheet," reflecting industrial adoption. The compound’s low refractive index (1.48–1.52) also drives interest in optical adhesives for AR/VR devices—a sector projected to grow at 18% CAGR through 2030. Regulatory-compliant storage recommendations include nitrogen atmospheres to prevent hydrolysis of reactive Si-H bonds.

Emerging applications in quantum dot encapsulation and flexible electronics position 1,2-Bis(dimethylsilyl)benzene as a frontier material. Patent analysis shows a 40% increase in filings since 2020, particularly for OLED display technologies. As industries prioritize miniaturization and energy efficiency, this compound’s role in thin-film deposition processes becomes indispensable, answering search trends like "silicon-based dielectric materials 2024."